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Compound of Interest

Compound Name: Dillenic acid C

Cat. No.: B1252012 Get Quote

Introduction

While specific in vivo animal model data for the efficacy of Dillenic acid C is not readily

available in the current scientific literature, numerous studies have investigated the therapeutic

potential of extracts from Dillenia indica, the plant from which this compound is presumably

derived. These extracts contain a variety of bioactive molecules, including triterpenoids like

betulinic acid, and have demonstrated significant anti-inflammatory, analgesic, antidiarrheal,

and hepatoprotective effects in various rodent models.[1][2] Furthermore, compounds isolated

from Dillenia indica have shown cytotoxic effects against cancer cell lines in vitro, suggesting a

potential for in vivo anti-cancer activity.[3]

These application notes provide a comprehensive overview of the established in vivo animal

models and experimental protocols used to evaluate the efficacy of Dillenia indica extracts.

This information can serve as a valuable resource for researchers and drug development

professionals interested in the therapeutic potential of Dillenic acid C and other constituents of

this plant.

Anti-inflammatory and Analgesic Activity
Carrageenan-Induced Paw Edema in Rats
This model is a widely used and reliable method for screening the acute anti-inflammatory

activity of natural products.

Experimental Protocol:
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Animal Model: Male Wistar rats (150-200g).

Acclimatization: Animals are acclimatized for one week under standard laboratory conditions

(22 ± 2°C, 12h light/dark cycle) with free access to food and water.

Grouping:

Group I: Control (Vehicle - e.g., 1% Tween 80 in normal saline).

Group II: Standard drug (e.g., Indomethacin, 10 mg/kg, p.o.).

Group III & IV: Dillenia indica extract (e.g., 200 and 400 mg/kg, p.o.).

Procedure:

Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

Administer the vehicle, standard drug, or plant extract orally.

After 1 hour, inject 0.1 mL of 1% w/v carrageenan solution in sterile saline into the sub-

plantar region of the right hind paw.

Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

Data Analysis: Calculate the percentage inhibition of edema using the following formula: %

Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the mean paw volume of the control group and

Vt is the mean paw volume of the treated group.

Quantitative Data Summary:

Treatment Group Dose (mg/kg)
Paw Edema Inhibition (%)
at 3h

Dillenia indica Methanolic Leaf

Extract
200 Significant (P < 0.01)

Dillenia indica Methanolic Leaf

Extract
400 Significant (P < 0.01)
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Note: Specific percentage inhibition values were not provided in the source material, but the

statistical significance was noted.[1]

Acetic Acid-Induced Writhing in Mice
This model is used to evaluate the peripheral analgesic activity of test compounds.

Experimental Protocol:

Animal Model: Swiss albino mice (20-25g).

Acclimatization: As described in section 1.1.

Grouping:

Group I: Control (Vehicle).

Group II: Standard drug (e.g., Diclofenac sodium, 25 mg/kg, p.o.).

Group III & IV: Dillenia indica extract (e.g., 250 and 500 mg/kg, p.o.).

Procedure:

Administer the vehicle, standard drug, or plant extract orally.

After 30 minutes, inject 0.6% v/v acetic acid solution intraperitoneally (10 mL/kg).

Immediately place the mice in an observation chamber and count the number of writhes

(stretching of the abdomen and hind limbs) for 20 minutes.

Data Analysis: Calculate the percentage inhibition of writhing using the following formula: %

Inhibition = [(Wc - Wt) / Wc] * 100 Where Wc is the mean number of writhes in the control

group and Wt is the mean number of writhes in the treated group.

Quantitative Data Summary:
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Treatment Group Dose (mg/kg) Writhing Inhibition (%)

Dillenia indica Methanolic Root

Extract
250 Significant (p<0.01)

Dillenia indica Methanolic Root

Extract
500 Significant (p<0.01)

Note: Specific percentage inhibition values were not provided in the source material, but the

statistical significance was noted.[1]

Experimental Workflow for Anti-inflammatory and Analgesic Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1252012#in-vivo-animal-models-for-testing-dillenic-
acid-c-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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